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Compound of Interest

Compound Name: 9-Vinylanthracene

Cat. No.: B1293765 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling considerations for 9-
Vinylanthracene powder. Due to the limited availability of specific toxicological and explosive

property data for 9-Vinylanthracene, this document incorporates information on the parent

compound, anthracene, and general principles for handling polycyclic aromatic hydrocarbons

(PAHs) and potentially hazardous chemical powders. A precautionary approach is strongly

advised.

Chemical and Physical Properties
9-Vinylanthracene is a solid, yellow to orange crystalline powder.[1] A summary of its key

physical and chemical properties is provided below, with data for its parent compound,

anthracene, included for comparison.
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Property 9-Vinylanthracene Anthracene

Chemical Formula C₁₆H₁₂ C₁₄H₁₀[2]

Molecular Weight 204.27 g/mol 178.23 g/mol [2]

CAS Number 2444-68-0 120-12-7[2]

Appearance
Yellow to orange crystalline

powder[1]
White to yellow solid[3]

Melting Point 62-65 °C[4] 215-218 °C[5]

Boiling Point 61-66 °C at 10 mmHg[4] 340 °C at 760 mmHg[5]

Solubility Insoluble in water[5] Insoluble in water[5]

Hazard Identification and Classification
Detailed toxicological data for 9-Vinylanthracene is largely unavailable.[6] Therefore, the

hazard assessment must consider the properties of the parent compound, anthracene, which is

classified as a potential carcinogen and is toxic to aquatic life.

GHS Classification (Anthracene):

Skin Irritation (Category 2)[2]

Eye Irritation (Category 2A)[2]

Specific target organ toxicity — single exposure (Category 3), Respiratory system[2]

Acute aquatic toxicity (Category 1)[2]

Chronic aquatic toxicity (Category 1)[2]

NFPA 704 Rating (Anthracene):[3]

Health: 1 (Slightly hazardous)

Flammability: 1 (Must be preheated before ignition can occur)
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Instability/Reactivity: 0 (Normally stable)

It is prudent to handle 9-Vinylanthracene with the assumption that it may pose similar or

additional hazards to anthracene, particularly given its vinyl substitution which can introduce

different reactivity patterns.

Toxicological Data
Specific quantitative toxicological data for 9-Vinylanthracene, such as LD50 and LC50 values,

are not readily available in the reviewed literature.[6] The following data for anthracene

provides a reference point for potential toxicity.

Route of Exposure Species Value Reference

Oral LD50 Mouse 4900 mg/kg [5]

Oral LD50 Rat >16,000 mg/kg [7]

Given the lack of specific data for 9-Vinylanthracene, it should be handled as a substance of

unknown toxicity with the potential for skin, eye, and respiratory irritation, and potential

carcinogenic effects.

Experimental Protocols
While no specific experimental safety protocols for 9-Vinylanthracene were found, the

following are general methodologies for assessing the hazards of powdered organic

compounds.

Powder Flammability and Dust Explosion Testing:

Minimum Ignition Energy (MIE): Determines the lowest electrostatic spark energy required to

ignite a dust cloud. This is a critical parameter for assessing static discharge hazards.

Minimum Ignition Temperature (MIT): Identifies the lowest temperature of a hot surface that

can ignite a dust cloud or layer.

Explosion Severity (Kst): Measures the maximum rate of pressure rise of a dust explosion in

a contained volume, which indicates the potential severity of an explosion.
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It is highly recommended that users of 9-Vinylanthracene powder conduct a thorough risk

assessment, which may include commissioning these tests to determine its specific explosive

properties.

Safe Handling and Storage
Due to the potential hazards, including carcinogenicity and the unknown dust explosion risk,

stringent handling procedures are necessary.

Engineering Controls:

All handling of 9-Vinylanthracene powder should be conducted in a certified chemical fume

hood to minimize inhalation exposure.

For weighing, use an analytical balance inside a fume hood or a ventilated balance

enclosure.

Use a vacuum system with a HEPA filter for cleaning up spills to avoid generating airborne

dust.

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.

Skin Protection: A lab coat and chemically resistant gloves (e.g., nitrile).

Respiratory Protection: For situations with a potential for high dust exposure, a NIOSH-

approved respirator with a particulate filter is recommended.

Storage:

Store in a cool, dry, well-ventilated area away from sources of ignition and strong oxidizing

agents.[5]

Keep containers tightly closed.

Emergency Procedures
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Spill Response: In the event of a spill, the following workflow should be followed:

Spill Response Workflow for 9-Vinylanthracene Powder

Assess the Spill

Evacuate the Area

If large or airborne dust

Don PPE

If small and manageable

Alert Others & Secure the Area

Report the Incident

Contain the Spill

Clean Up the Spill

Decontaminate the Area

Dispose of Waste

Click to download full resolution via product page
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Spill Response Workflow for 9-Vinylanthracene Powder

First Aid Measures:

Inhalation: Move the person to fresh air. If breathing is difficult, seek medical attention.

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water.[2]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.[2]

Ingestion: Do not induce vomiting. Seek immediate medical attention.

Decontamination and Disposal
Decontamination: All surfaces and equipment contaminated with 9-Vinylanthracene should be

decontaminated. A general procedure for decontaminating surfaces exposed to PAHs is

outlined below.
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Decontamination Procedure for PAH-Contaminated Surfaces

Prepare Decontamination Solution
(e.g., soap and water, or appropriate solvent)

Wipe the contaminated surface
with a damp cloth

Rinse the cloth with clean water

Repeat wiping and rinsing
(at least 3 times)

Perform a final rinse with clean water

Allow the surface to air dry

Dispose of all cleaning materials
as hazardous waste

Click to download full resolution via product page

Decontamination Procedure for PAH-Contaminated Surfaces
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Disposal: All waste contaminated with 9-Vinylanthracene, including spilled material, cleaning

supplies, and contaminated PPE, must be disposed of as hazardous waste in accordance with

local, state, and federal regulations.

Reactivity and Stability
Reactivity:

The vinyl group in 9-Vinylanthracene can undergo polymerization, especially in the

presence of initiators or upon exposure to heat or light.

As a polycyclic aromatic hydrocarbon, it can react with strong oxidizing agents.[5]

Stability:

The compound is generally stable under recommended storage conditions.

Avoid exposure to heat, light, and incompatible materials to prevent decomposition or

unwanted reactions.

Hazardous Decomposition Products:

Combustion may produce carbon monoxide and carbon dioxide.[5]

This guide is intended to provide a starting point for the safe handling of 9-Vinylanthracene
powder. It is not a substitute for a thorough risk assessment and adherence to all applicable

safety regulations and institutional protocols. Researchers are strongly encouraged to seek out

additional information and consult with safety professionals before working with this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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